Cas no 56914-09-1 (Thiourea, N-1-naphthalenyl-N'-(3-pyridinylmethyl)-)
56914-09-1 structure
Product Name:Thiourea, N-1-naphthalenyl-N'-(3-pyridinylmethyl)-
CAS No:56914-09-1
MF:C17H15N3S
MW:293.386101961136
CID:347373
PubChem ID:797425
Update Time:2025-04-19
Thiourea, N-1-naphthalenyl-N'-(3-pyridinylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-1-naphthalenyl-N'-(3-pyridinylmethyl)-
- 1-naphthalen-1-yl-3-(pyridin-3-ylmethyl)thiourea
- DTXSID00355360
- STK144390
- SCHEMBL11715241
- CHEMBL1319458
- AKOS003725834
- SMR000270124
- SR-01000240755
- HMS2555A24
- AB00115142-01
- SR-01000240755-1
- MLS000662680
- N-1-naphthyl-N'-(3-pyridinylmethyl)thiourea
- 56914-09-1
-
- Inchi: 1S/C17H15N3S/c21-17(19-12-13-5-4-10-18-11-13)20-16-9-3-7-14-6-1-2-8-15(14)16/h1-11H,12H2,(H2,19,20,21)
- InChI Key: ONDUHXKSNSZXCS-UHFFFAOYSA-N
- SMILES: S=C(NCC1C=NC=CC=1)NC1=CC=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 293.09885
- Monoisotopic Mass: 293.09866866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 69Ų
Experimental Properties
- PSA: 36.95
Thiourea, N-1-naphthalenyl-N'-(3-pyridinylmethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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